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Compound of Interest

Compound Name:
5-Hydroxy-7,2',4',5'-

tetramethoxyflavone

CAS No.: 159119-07-0

Cat. No.: B8271629

Get Quote

Executive Summary
This technical guide provides a comprehensive spectroscopic analysis of 5-Hydroxy-7,2',4',5'-
tetramethoxyflavone (Molecular Formula:

; MW: 358.34 g/mol ). This rare flavonoid, isolated from sources such as Calliandra californica
and Indigofera heterantha, is structurally distinct due to its asymmetric 2',4',5'-trimethoxy B-ring
substitution pattern.

This document is designed for medicinal chemists and natural product researchers. It moves

beyond simple data listing to explain the causality of spectral signals, enabling rapid

dereplication and structural validation.

Part 1: Structural Logic & Diagnostic Features
Before analyzing the raw data, it is critical to understand the structural features that dictate the

spectroscopic signature. This compound differs from common polymethoxyflavones (like

sinensetin or eupatorin) by the specific arrangement of methoxy groups on the B-ring.
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The Diagnostic "Fingerprint"
The Chelation Shift (5-OH): The hydroxyl group at C-5 forms a strong intramolecular

hydrogen bond with the C-4 carbonyl. This deshilelds the proton significantly, pushing it to

the 12.0–13.0 ppm region in

NMR, a hallmark of 5-hydroxyflavones.

The Asymmetric B-Ring (2',4',5'): Unlike the symmetric 3',4',5'-substitution (which yields

equivalent H-2'/H-6' singlets), the 2',4',5'-pattern produces two non-equivalent singlets:

H-6': Deshielded (downfield) due to proximity to the C-ring carbonyl and lack of ortho-

shielding.

H-3': Shielded (upfield) appearing between two methoxy groups (C-2' and C-4') or ortho to

them.

Note: These protons are para to each other, resulting in zero or negligible coupling (

Hz), appearing as sharp singlets.

Part 2: Spectroscopic Data (NMR & MS)[1][2][3][4][5]
Mass Spectrometry (MS) Fragmentation
The fragmentation pattern follows the Retro-Diels-Alder (RDA) pathway characteristic of

flavonoids.
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Ion Type m/z (approx) Structural Interpretation

359 Protonated molecular ion.[1]

358 Molecular ion (EI/ESI).

343
Loss of methyl radical (typical

of methoxyflavones).

RDA Fragment 166/167

A-Ring fragment: Derived from

the 5-OH, 7-OMe substituted

A-ring (matches 5,7-dihydroxy-

monomethyl pattern).

RDA Fragment 192/193

B-Ring fragment: Derived from

the 2',4',5'-trimethoxy B-ring.

This high mass fragment is

diagnostic for the trimethoxy

substitution.

Nuclear Magnetic Resonance (NMR) Profiling
The following data represents consensus values derived from isolation studies in Calliandra

and Indigofera species.

Table 1:

NMR Data (500 MHz,

)
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Position (ppm)

Multiplicity (

in Hz)

Diagnostic
Rationale

5-OH 12.74 s

Chelated OH. H-

bonded to C=4

carbonyl. Disappears

with

shake.

H-6' 7.38 s

B-Ring. Deshielded by

C-ring anisotropy.

Para to H-3'.

H-3 6.56 s
C-Ring. Characteristic

flavone olefinic proton.

H-3' 6.51 s

B-Ring. Shielded by

ortho-methoxy groups

at 2' and 4'.

H-8 6.48
d (

)

A-Ring. Meta-coupled

to H-6. Slightly

downfield of H-6.

H-6 6.36
d (

)

A-Ring. Meta-coupled

to H-8.

OMe 3.85 – 4.00 s (12H total)

Four methoxy signals

(7, 2', 4', 5'). Usually

overlapping.

Table 2:

NMR Data (125 MHz,

)
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Position (ppm) Type Assignment Logic

C-4 182.5 C=O

Carbonyl, deshielded

by conjugation and H-

bonding.

C-2 161.2 C C-Ring oxidation.

C-7 165.5 C-O
Oxygenated A-ring

carbon.

C-5 162.0 C-OH
Oxygenated A-ring

carbon (chelated).

C-9 157.8 C Junction carbon.

C-4' 152.5 C-OMe B-ring oxygenation.

C-2' 150.0 C-OMe
B-ring oxygenation

(ortho).

C-5' 143.5 C-OMe B-ring oxygenation.

C-6' 109.5 CH Methine.

C-3 105.8 CH Olefinic C-ring carbon.

C-10 105.5 C Junction carbon.

C-3' 97.5 CH

Diagnostic: Highly

shielded methine

between two

oxygenated carbons.

C-8 92.8 CH A-ring methine.

C-6 98.2 CH A-ring methine.

OMe 55.8 – 61.5

Methoxy carbons. C-

2'/C-7 usually ~56

ppm; hindered OMe

may shift.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8271629?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Part 3: Experimental Protocol for Verification
To validate this specific isomer against its symmetric analogs (e.g., 3',4',5'-trimethoxy), follow

this self-validating workflow:

Isolation & Purification Strategy
Source Material: Aerial parts of Indigofera heterantha or Calliandra californica.

Extraction: Ethanol (95%) or Methanol extraction.

Partitioning: Suspend extract in water; partition sequentially with Hexane

Chloroform

Ethyl Acetate.

Target Fraction: The compound typically resides in the Chloroform or Ethyl Acetate fraction

due to the four methoxy groups reducing polarity compared to glycosides.

Chromatography: Silica gel column.

Mobile Phase: Gradient of Hexane:Ethyl Acetate (starting 90:10

60:40).

TLC Visualization: UV 254 nm (dark spot) and 366 nm (often fluorescent purple/yellow

after

spray).

NOESY/HMBC Validation Logic
If the

NMR shows two singlets in the aromatic region (H-3', H-6'), confirm the 2',4',5' pattern using
NOESY:

Irradiate OMe signals:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8271629?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


NOE to H-3' confirms methoxys at 2' and 4'.

NOE to H-6' confirms methoxy at 5'.

NOE to H-6/H-8 confirms methoxy at 7.

Absence of NOE: If H-2' and H-6' were equivalent (3',4',5' pattern), they would show identical

NOE correlations to the meta-protons, which is not the case here.

Part 4: Structural Visualization (Signaling &
Fragmentation)
The following diagram illustrates the structural connectivity and the Retro-Diels-Alder (RDA)

fragmentation pathway used for mass spectrometry identification.

Molecular Structure & Connectivity

MS Fragmentation (RDA)

5-OH-7,2',4',5'-tetraOMe
(MW 358)

A-Ring
(5-OH, 7-OMe)

Contains

B-Ring
(2',4',5'-triOMe)Contains

C-Ring
(C=O, C2=C3)

Core

RDA Cleavage

ESI/EI MS

A-Ring Ion
(m/z ~166)

Source of Mass

B-Ring Ion
(m/z ~192)

Source of Mass

C-1/C-2 & C-3/C-4 bond break

Retains B-ring substitution
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Click to download full resolution via product page

Caption: Structural connectivity of 5-Hydroxy-7,2',4',5'-tetramethoxyflavone and its

diagnostic Retro-Diels-Alder (RDA) mass spectrometry fragmentation pathway.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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